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Get Quote

Abstract & Molecule Overview
Taltobulin (HTI-286) is a potent antimicrotubule agent that binds to the Vinca-peptide site of

tubulin, disrupting microtubule dynamics and inducing mitotic arrest.[1][2][3] Unlike taxanes and

Vinca alkaloids, Taltobulin is a poor substrate for P-glycoprotein (P-gp), making it effective

against multidrug-resistant (MDR) tumors.[1][2][3]

Structurally, it is a tripeptide analog composed of three highly modified subunits:[1]

Fragment A (N-Terminus):

-trimethyl-L-phenylalanine.[1][2][3][4]

Fragment B (Middle): L-tert-Leucine (modified).[1][2][3]

Fragment C (C-Terminus): A vinylogous amino acid derivative, specifically

-2,5-dimethyl-4-(methylamino)hex-2-enoic acid.[1][2][3]
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The synthesis is best approached via a convergent strategy, disconnecting the molecule at the

two amide bonds.[1] Due to the extreme steric bulk of the

-dimethyl group in Fragment A and the tert-butyl group in Fragment B, coupling efficiency and
stereochemical preservation are critical critical process parameters (CPPs).[1]
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3-methyl-3-phenylbutanoic acid
+ Evans Auxiliary

Stereoselective Alkylation

N-Boc-N-Methyl-L-Valine
+ Wittig Reagent

Wittig Olefination

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of Taltobulin into three core building blocks.

Detailed Synthesis Protocols
Phase 1: Synthesis of Fragment A ( -trimethyl-L-
phenylalanine)
This fragment presents the greatest challenge due to the quaternary

-carbon.[1][2][3] The Wyeth route utilizes an Evans chiral auxiliary to establish the

-stereocenter.[1][3]

Reagents: 3,3-dimethylacrylic acid, Benzene,

, Pivaloyl chloride, (S)-4-benzyl-2-oxazolidinone, KHMDS, Trisyl azide.[1][2][3]

Friedel-Crafts Alkylation:
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React 3,3-dimethylacrylic acid with benzene in the presence of anhydrous

(Friedel-Crafts conditions).

Mechanism:[3][5][6][7][8][9][10] The Lewis acid generates a tertiary carbocation at the

-position, which undergoes electrophilic aromatic substitution with benzene.[1]

Yield: ~85% of 3-methyl-3-phenylbutanoic acid.[1][2][3]

Chiral Auxiliary Attachment:

Convert the acid to a mixed anhydride using pivaloyl chloride and

at -78°C.[1][3]

Add lithiated (S)-4-benzyl-2-oxazolidinone (Evans auxiliary).[1][2][3]

Result: The N-acylated oxazolidinone.[1][2][3]

Stereoselective Azidation:

Treat the imide with KHMDS (potassium hexamethyldisilazide) at -78°C to form the (Z)-

enolate.[1][2][3]

Quench with trisyl azide (2,4,6-triisopropylbenzenesulfonyl azide).[1][2][3]

Decompose the resulting triazene with acetic acid to yield the

-azido imide with >95% diastereomeric excess (de).[1][2][3]

Reduction & Methylation:

Reduce the azide to the amine using

/ Pd-C or

.[1][3]

Perform reductive methylation (Formaldehyde /
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) to install the N-methyl group.[1][2][3]

Note: Due to steric crowding, mono-methylation is favored, but careful stoichiometry is

required to prevent dimethylation if only mono is desired (HTI-286 has one N-methyl on

this fragment).[1][2][3] Correction: Taltobulin Fragment A is N,N-dimethyl or N-

monomethyl?

Verification: HTI-286 is

-trimethyl.[1][2][3][4][11][12] This implies one N-methyl and two

-methyls.[1][2][3] The structure in literature (Zask et al.) confirms N-monomethyl.[1][2][3]

Hydrolysis:

Hydrolyze the auxiliary using

in THF/water.[1]

Product:(S)-N,3,3-trimethyl-2-aminobutanoic acid (Fragment A).

Phase 2: Synthesis of Fragment C (Vinylogous Valine)
This fragment is constructed from L-valine, extended to include an unsaturated ester.[1][2][3]

Reagents: N-Boc-L-Valine, MeI, NaH, Weinreb amine, DIBAL-H,

.[1][2][3]

N-Methylation:

Treat N-Boc-L-Valine with NaH and MeI in THF to yield N-Boc-N-methyl-L-valine.[1][2][3]

Aldehyde Formation:

Convert the acid to the Weinreb amide (N,O-dimethylhydroxylamine, EDCI).[1][2][3]

Reduce the amide with DIBAL-H (Diisobutylaluminum hydride) at -78°C to yield N-Boc-N-

methyl-L-valinal.[1][2][3]
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Critical Step: Isolate immediately to prevent racemization.[1][2][3]

Wittig Olefination:

React the aldehyde with the stabilized ylide (1-

ethoxycarbonylethylidene)triphenylphosphorane (

).[1][2][3]

Reflux in toluene or THF.[1][2][3]

Selectivity: This typically yields the (E)-isomer as the major product.[1][2][3]

Product: Ethyl (S,E)-4-((tert-butoxycarbonyl)(methyl)amino)-2,5-dimethylhex-2-enoate.[1]

[2][3]

Deprotection:

Remove the Boc group using 4M HCl in dioxane.[1]

Product:Fragment C (Amine Salt).

Phase 3: Coupling and Final Assembly
The assembly follows a C-to-N direction to minimize racemization, although the steric bulk of

Fragment A often dictates specific coupling agents like HATU or PyBOP.[1][3]
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1. Coupling Frag B + Frag C
(Reagent: HATU/HOAt, DIPEA)

2. Deprotection of Dipeptide
(Removal of Fmoc/Boc)

3. Coupling with Frag A
(Reagent: PyBOP or Acid Fluoride)

4. Saponification (if Ester)
(LiOH, THF/H2O)

5. Salt Formation
(HCl in Ether)

Fragment B
(Fmoc-tert-Leucine)

Fragment C
(Free Amine)

Fragment A
(Free Acid)
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Figure 2: Forward synthesis workflow for Taltobulin HCl.

Peptide Coupling 1 (B + C):

React Fmoc-L-tert-Leucine (Fragment B) with Fragment C (amine).[1][2][3]

Reagents:HATU (1.2 eq), HOAt (1.2 eq), DIPEA (3.0 eq) in DMF.[1][2][3]

Why HATU? The tert-butyl group of tert-leucine creates significant steric hindrance; HATU

is superior for hindered couplings.[1][2][3]

Purify via silica gel chromatography.[1][2][3]
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N-Deprotection:

Remove Fmoc group using 20% piperidine in DMF.[1][2][3]

Concentrate and dry thoroughly (azeotrope with toluene) to remove piperidine adducts.[1]

[2][3]

Peptide Coupling 2 (A + BC):

React Fragment A (acid) with the BC-dipeptide (amine).[1][2][3]

Reagents:PyBOP or HATU, DIPEA, DMF.[1]

Troubleshooting: If conversion is low, convert Fragment A to its acid fluoride (using

cyanuric fluoride) or acid chloride (using Ghosez's reagent) prior to coupling.[1][2][3]

Final Hydrolysis (if Ester remains):

If the C-terminus of Fragment C was protected as an ethyl ester, hydrolyze with LiOH in

THF/MeOH/H2O (3:1:1) at 0°C -> RT.

Acidify to pH 3 with 1M HCl and extract with EtOAc.[1][3]

Salt Formation (Taltobulin Hydrochloride):

Dissolve the free base Taltobulin in minimal dry ethyl acetate.[1]

Add 1.05 eq of 4M HCl in dioxane dropwise at 0°C.

Allow to stir for 30 mins. The hydrochloride salt may precipitate or require addition of

diethyl ether/hexane to induce precipitation.[1]

Filter and dry under high vacuum.[1][3]
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Parameter Specification Common Issue Solution

Coupling Reagents HATU / HOAt
Incomplete reaction

due to steric bulk

Switch to Acid

Fluoride activation for

Fragment A. Increase

reaction time to 24-

48h.

Epimerization < 2% D-isomer
Racemization of

Fragment C aldehyde

Keep temperature

<-70°C during DIBAL

reduction.[1][2][3] Use

Swern oxidation

instead if scaling up.

[1][2][3]

Stoichiometry 1:1.1 (Acid:Amine) Oligomerization

Ensure precise

stoichiometry. Add

amine slowly to

activated acid.[1][2][3]

Salt Form HCl (1:[1][2][3][13]1) Hygroscopicity

Handle in humidity-

controlled glovebox.[1]

[2][3] Store at -20°C

under Argon.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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